(3R,4R)-4-(2,4-Difluorophenyl)-3-methyl-4-(1H-1,2,4-triazol-1-ylmethyl)-2-oxetanone

• IUPAC Name: (3R,4R)-4-(2,4-difluorophenyl)-3-methyl-4-(1,2,4-triazol-1-ylmethyl)oxetan-2-one
• InChI: InChI=1S/C13H11F2N3O2/c1-8-12(19)20-13(8,5-18-7-16-6-17-18)10-3-2-9(14)4-11(10)15/h2-4,6-8H,5H2,1H3/t8-,13+/m0/s1
• InChI Key: HHIPUCKYJXINPH-ISVAXAHUSA-N
• Canonical SMILES: CC1C(=O)OC1(CN2C=NC=N2)C3=C(C=C(C=C3)F)F
• Isomeric SMILES: C[C@H]1C(=O)O[C@@]1(CN2C=NC=N2)C3=C(C=C(C=C3)F)F
• Molecular Formula: C13H11F2N3O2
• DSSTOX Substance ID: DTXSID80747628
• Molecular Weight: 279.24 g/mol
• CAS RN: 1165800-97-4

Description

(3R,4R)-4-(2,4-Difluorophenyl)-3-methyl-4-(1H-1,2,4-triazol-1-ylmethyl)-2-oxetanone is a useful research compound. Its molecular formula is C13H11F2N3O2 and its molecular weight is 279.247. The purity is usually 95%.
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Scientific Research Applications

Triazole Derivatives in Drug Development

Triazole derivatives, including 1,2,4-triazoles, have been extensively explored for their diverse biological activities. These compounds have been studied for over a century and continue to attract attention due to their broad range of biological activities. Triazoles have been developed with anti-inflammatory, antiplatelet, antimicrobial, antimycobacterial, antitumoral, and antiviral properties, among others. The synthesis of triazole derivatives has been driven by the need for new prototypes to address emerging diseases and antibiotic-resistant bacteria. This highlights the importance of triazoles in the development of new drugs and pharmaceuticals (Ferreira et al., 2013).

Heterocyclic Compounds in Medicinal Chemistry

Heterocyclic compounds, particularly those bearing the triazine scaffold, such as 1,2,4-triazoles, have shown a wide spectrum of biological activities. Synthetic derivatives of these compounds have been prepared and evaluated across different models, demonstrating activities like antibacterial, antifungal, anti-cancer, antiviral, and antimalarial. This underscores the versatility of heterocyclic compounds in medicinal chemistry and their potential for developing future drugs (Verma et al., 2019).

Synthetic Routes for Triazole Derivatives

The synthesis of 1,2,3-triazoles, closely related to 1,2,4-triazoles, involves key methodologies such as the Huisgen 1,3-dipolar cycloaddition, which is a cornerstone of click chemistry. This method, particularly the copper-catalyzed version (CuAAC), has enabled the rapid, selective synthesis of 1,2,3-triazoles. Such synthetic routes are critical for the exploration of triazole-based compounds in various scientific and medicinal applications, indicating the broad utility of triazole derivatives in drug discovery and organic synthesis (Kaushik et al., 2019).